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Compound of Interest

Isobutyltriphenylphosphonium
Compound Name:

bromide
CAS No.: 22884-29-3
Cat. No.: B1585849

Get Quote

Executive Summary

Isobutyltriphenylphosphonium bromide (IBTPPB, CAS: 22884-29-3) is a quaternary
phosphonium salt primarily utilized as a precursor for non-stabilized Wittig ylides and as a
lipophilic mitochondrial targeting vector.

While structurally similar to its linear isomer (n-butyltriphenylphosphonium bromide), the
branching at the

-carbon of the isobutyl group introduces specific steric constraints. These constraints
significantly influence its behavior in olefination reactions—altering Z/E selectivity profiles—and
modify its lipophilicity (LogP), affecting mitochondrial uptake kinetics. This guide objectively
characterizes IBTPPB against its linear and stabilized alternatives, providing validated
protocols for synthesis and application.

Structural & Spectroscopic Fingerprint
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Accurate characterization of IBTPPB is critical, particularly to distinguish it from n-butyl isomers
which may co-elute or have similar melting points if impure.

hysicochemical Profile[11[21[3][4][5][61[Z](8]

Isobutyl-TPP n-Butyl-TPP Benzyl-TPP
Property . ] ]
Bromide (IBTPPB) Bromide Bromide
Branched ( Aromatic (
Structure Linear
-methyl) -phenyl)
CAS 22884-29-3 1779-51-7 1449-46-3
Melting Point 200-202 °C [1] 240-243 °C 293-298 °C
Ylide Type Non-stabilized Non-stabilized Semi-stabilized
Hygroscopicity High Moderate Moderate
Water, Ethanol, DCM,
Solubility CHCI Water, Ethanol, DCM Water, Ethanol, DCM

Spectroscopic Data (NMR)

The phosphorus atom introduces significant splitting in both

H and

C spectra.[1] The values below represent expected shifts in CDCI

Table 1: NMR Characterization Data
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Expert Note: The melting point is a rapid purity indicator. IBTPPB melts ~40°C lower than the n-
butyl analog due to the disruption of crystal packing efficiency by the isobutyl branch [1].

Visualization: Characterization Workflow

The following diagram outlines the logical flow for validating synthesized IBTPPB.
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Figure 1: Step-by-step purification and validation workflow for IBTPPB.

Performance Comparison: Wittig Olefination

The primary synthetic utility of IBTPPB is generating the isobutylidene moiety via Wittig
olefination. The choice between IBTPPB and other salts dictates the stereochemical outcome.

Steric Control & Selectivity

Wittig reactions are governed by the stability of the ylide. IBTPPB forms a non-stabilized ylide.

» Non-Stabilized Ylides (Alkyl): Typically yield Z-alkenes (cis) via the kinetic control of
oxaphosphetane formation (erythro-selective).

o Stabilized Ylides (Ester/Aryl): Yield E-alkenes (trans) via thermodynamic control.

Comparative Selectivity Table
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Precursor Salt Ylide Stability

Primary Product

Steric Influence

n-Butyl-TPP Non-Stabilized

Z-Alkene (>90%)

Low steric bulk; rapid

reaction.

Isobutyl-TPP
(IBTPPB)

Non-Stabilized

Z-Alkene (Mod/High)

Moderate steric bulk.
The

-branching can
destabilize the
transition state,
potentially slowing
reaction or slightly
eroding Z-selectivity
compared to n-butyl
[2, 3].

Benzyl-TPP Semi-Stabilized

Mixed E/Z

Phenyl ring stabilizes
negative charge; poor
selectivity without
modification.

Mechanism Visualization

The diagram below illustrates how the isobutyl group interacts during the critical

oxaphosphetane formation step.
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Figure 2: Mechanistic pathway of IBTPPB in Wittig reactions, highlighting the kinetic control
leading to Z-alkenes.

Performance Comparison: Mitochondrial Targeting

Triphenylphosphonium (TPP) cations are "lipophilic cations” that accumulate in the
mitochondrial matrix driven by the membrane potential (

mV).
« Uptake Efficiency: Driven by lipophilicity (LogP).

e IBTPPB LogP: ~1.64 (Calculated).
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o Comparison:
o Methyl-TPP: Lower lipophilicity; slower uptake.

o Decyl-TPP: High lipophilicity; very fast uptake but can cause membrane disruption at high
concentrations.

o Isobutyl-TPP: Offers a balance. It is sufficiently lipophilic to cross membranes but less
hydrophobic than long-chain alkyls, potentially reducing non-specific binding to cytosolic
membranes [4, 5].

Experimental Protocols
Protocol A: Synthesis of IBTPPB

This protocol avoids the use of sealed tubes by using high-boiling solvents or extended reflux
times.

Reagents:
o Triphenylphosphine (PPh
): 1.0 equiv (e.g., 2.62 g, 10 mmol)

 |sobutyl Bromide (1-bromo-2-methylpropane): 1.2 equiv (e.g., 1.64 g, 12 mmol)

e Solvent: Toluene (anhydrous)

Procedure:

o Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve PPh

in Toluene (approx. 3-5 mL per mmol).

e Addition: Add Isobutyl Bromide.
o Reflux: Attach a reflux condenser under an inert atmosphere (N

or Ar). Heat to reflux (110°C) for 48 hours.
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o Note: The reaction is slower than n-butyl due to the steric hindrance of the isobutyl group.

o Precipitation: The product typically precipitates as a white solid. If no precipitate forms, cool
to room temperature and add diethyl ether to induce crystallization.

o Filtration: Filter the white solid under vacuum.
e Washing: Wash the filter cake 3x with diethyl ether to remove unreacted PPh

and bromide.

e Drying: Dry under high vacuum for 6 hours.

» Validation: Check Melting Point (Target: 200-202°C).

Protocol B: General Wittig Olefination (Z-Selective)

Standard "Instant Ylide" method.

Reagents:

« IBTPPB: 1.1 equiv[2]

o Base: Potassium tert-butoxide (KOtBu) or NaHMDS: 1.1 equiv
e Aldehyde: 1.0 equiv

e Solvent: Dry THF

Procedure:

e Ylide Formation: Suspend IBTPPB in dry THF at 0°C under N

o Deprotonation: Add Base dropwise. The solution should turn distinctively yellow/orange (ylide
formation). Stir for 30-60 mins.

e Coupling: Cool to -78°C (for maximum Z-selectivity) or maintain at 0°C. Add the aldehyde
dropwise.
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e Reaction: Allow to warm to room temperature over 2-4 hours.
o Workup: Quench with saturated NH

Cl. Extract with diethyl ether.

 Purification: Silica gel chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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